methylcarrabioside 4/'-sulfate
methylcarrabioside 4/'-sulfate
Brand Name:
Vulcanchem
CAS No.:
132895-19-3
VCID:
VC0154072
InChI:
InChI=1S/C13H22O13S.K/c1-21-12-8(17)11-10(5(24-12)3-22-11)25-13-7(16)6(15)9(4(2-14)23-13)26-27(18,19)20;/h4-17H,2-3H2,1H3,(H,18,19,20);/q;+1/p-1/t4-,5+,6-,7-,8-,9+,10?,11+,12+,13+;/m1./s1
SMILES:
COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+]
Molecular Formula:
C13H21KO13S
Molecular Weight:
456.46 g/mol
methylcarrabioside 4/'-sulfate
CAS No.: 132895-19-3
Main Products
VCID: VC0154072
Molecular Formula: C13H21KO13S
Molecular Weight: 456.46 g/mol
| CAS No. | 132895-19-3 |
|---|---|
| Product Name | methylcarrabioside 4/'-sulfate |
| Molecular Formula | C13H21KO13S |
| Molecular Weight | 456.46 g/mol |
| IUPAC Name | potassium;[(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1S,3S,4R,5S)-4-hydroxy-3-methoxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate |
| Standard InChI | InChI=1S/C13H22O13S.K/c1-21-12-8(17)11-10(5(24-12)3-22-11)25-13-7(16)6(15)9(4(2-14)23-13)26-27(18,19)20;/h4-17H,2-3H2,1H3,(H,18,19,20);/q;+1/p-1/t4-,5+,6-,7-,8-,9+,10?,11+,12+,13+;/m1./s1 |
| Standard InChIKey | SEQHRSARETVHCN-JYKRROPNSA-M |
| Isomeric SMILES | CO[C@@H]1[C@@H]([C@H]2C([C@@H](O1)CO2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)OS(=O)(=O)[O-])O)O)O.[K+] |
| SMILES | COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+] |
| Canonical SMILES | COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+] |
| Synonyms | MACS 4-S methyl alpha-carrabioside 4'-sulfate methylcarrabioside 4'-sulfate |
| PubChem Compound | 23695963 |
| Last Modified | Nov 11 2021 |
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